2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide

• IUPAC Name: 2-chloro-N-[(3S)-1-methylpyrrolidin-3-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C10H19ClN2O/c1-8(2)13(10(14)6-11)9-4-5-12(3)7-9/h8-9H,4-7H2,1-3H3/t9-/m0/s1
• InChI Key: IYQVDPIBAMQYFD-VIFPVBQESA-N
• Canonical SMILES: CC(C)N(C1CCN(C1)C)C(=O)CCl
• Isomeric SMILES: CC(C)N([C@H]1CCN(C1)C)C(=O)CCl
• Molecular Formula: C10H19ClN2O
• Molecular Weight: 218.72 g/mol

Description

2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide is a chloroacetamide derivative characterized by a stereospecific (S)-configured pyrrolidine ring and an isopropyl substituent on the nitrogen atom. Its molecular structure combines a chloroacetamide backbone with a chiral pyrrolidine moiety, which may influence its biological activity and physicochemical properties.

Biological Activity

2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide, a compound with the molecular formula C10H19ClN2O, has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and comparative data with similar compounds.

The compound features a chloro group and a pyrrolidine ring, which contribute to its reactivity and biological interactions. The presence of the (S)-1-methylpyrrolidine moiety is significant for its stereochemical properties, influencing its interaction with biological targets.

Property	Value
Molecular Formula	C10H19ClN2O
Molecular Weight	220.73 g/mol
IUPAC Name	2-chloro-N-isopropyl-N-((S)-1-methylpyrrolidin-3-yl)acetamide
CAS Number	1353945-00-2

The biological activity of 2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide is primarily attributed to its interaction with specific enzymes and receptors. Preliminary studies suggest that it may act as an inhibitor or modulator in various biochemical pathways:

• Enzyme Inhibition : The compound has shown potential in inhibiting enzymes involved in metabolic pathways, which could be relevant for therapeutic applications.
• Receptor Modulation : Its structural characteristics allow it to bind selectively to certain receptors, potentially influencing neurotransmission and other physiological processes.

Antibacterial Properties

Recent studies have highlighted the antibacterial activity of related compounds, suggesting that 2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide may exhibit similar effects. For instance, compounds with similar structures have demonstrated significant inhibition against Gram-positive and Gram-negative bacteria.

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	44
Escherichia coli	200
Pseudomonas aeruginosa	710

Case Studies

• Inhibition Studies : A study evaluated the antibacterial efficacy of various chloroacetamides against common pathogens. The results indicated that compounds structurally similar to 2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide exhibited promising antibacterial activities, particularly against resistant strains like MRSA (Methicillin-resistant Staphylococcus aureus) .
• Neuropharmacological Effects : Research exploring the neuropharmacological potential of pyrrolidine derivatives suggests that this compound may influence neurotransmitter systems. In vitro assays demonstrated that related compounds could modulate dopamine and serotonin receptors, indicating potential applications in treating neurological disorders .

Comparative Analysis

When compared to other similar compounds, such as 2-Chloro-N,N-dimethylethylamine and 2-Chloro-N-ethyl-N-(1-methylpyrrolidin-3-yl)acetamide , the unique stereochemistry of 2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide may confer distinct biological properties.

Compound	Antibacterial Activity (MIC µg/mL)	Neuropharmacological Activity
2-Chloro-N-isopropyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide	TBD	Potential
2-Chloro-N,N-dimethylethylamine	Moderate	Low
2-Chloro-N-ethyl-N-(1-methylpyrrolidin-3-yl)acetamide	High	Moderate

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations

The compound’s structural analogs differ primarily in:

N-substituents : Isopropyl, methyl, cyclopropyl, or aromatic groups.

Ring systems : Pyrrolidine, piperidine, or aromatic rings.

Stereochemistry : (S) vs. (R) configurations at the pyrrolidine position.

Key examples include:

• 2-Chloro-N-methyl-N-((S)-1-methyl-pyrrolidin-3-yl)-acetamide (): Differs by a methyl group instead of isopropyl. This reduces molecular weight (190.67 vs. ~204.7) and lipophilicity (XLogP3: 0.6 vs. estimated ~1.2 for the target compound) .
• Alachlor (): A herbicide with a methoxymethyl group and 2,6-diethylphenyl substituent. The aromatic ring enhances hydrophobicity (LogP ~3.0) compared to the target’s pyrrolidine-based structure .

Physicochemical Properties

Compound Name	Molecular Weight	LogP (Estimated)	Key Substituents	Application/Use
Target Compound (S-isomer)	~204.7	~1.2	Isopropyl, (S)-pyrrolidine	Research intermediate
2-Chloro-N-methyl analog ()	190.67	0.6	Methyl, (S)-pyrrolidine	Pharmaceutical research
(S)-2-Chloro-N-cyclopropyl analog ()	~198.6	~0.8	Cyclopropyl, (S)-pyrrolidine	Synthetic intermediate
Alachlor ()	269.8	3.0	Methoxymethyl, 2,6-diethylphenyl	Herbicide

Its pyrrolidine ring may facilitate hydrogen bonding, unlike alachlor’s aromatic system .

Stereochemical Considerations

The (S)-configuration of the pyrrolidine ring is critical. For example, the (R)-enantiomer () may exhibit divergent biological activity due to differences in target binding . Stereospecific synthesis and purification methods (e.g., chiral chromatography) are essential for maintaining enantiomeric purity in such compounds .